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Compound of Interest

Compound Name: MitoE10

Cat. No.: B15498957 Get Quote

For Research Use Only. Not for human or veterinary use.

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling MitoE10 in a laboratory setting. This information is intended for researchers,

scientists, and drug development professionals to ensure safe handling and minimize exposure

risks. As a potent mitochondria-targeted antioxidant, understanding the proper handling of

MitoE10 is critical for both personal safety and experimental integrity.

Hazard Identification and Summary
A specific Safety Data Sheet (SDS) for MitoE10 is not currently available. The following

guidance is based on the known properties of its constituent chemical moieties: a lipophilic

triphenylphosphonium cation and the chroman moiety of vitamin E.

Triphenylphosphonium salts: May cause skin and respiratory tract irritation. The toxicological

properties are not fully investigated[1].

Chroman derivatives: May cause skin and eye irritation[2][3][4]. Some derivatives are

harmful if swallowed[2].

Based on this information, MitoE10 should be handled as a potentially hazardous substance.

Assume it may cause skin, eye, and respiratory irritation.
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The following personal protective equipment is mandatory when handling MitoE10 to prevent

direct contact and inhalation.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

To prevent skin contact and

potential irritation[2][5].

Eye and Face Protection

Chemical splash goggles. A

face shield is recommended

when handling larger

quantities or if there is a risk of

splashing.

To protect eyes from accidental

splashes, which could cause

serious irritation[2][3][4].

Skin and Body Protection

A laboratory coat must be worn

at all times. Closed-toe shoes

are mandatory.

To protect skin from accidental

spills and contamination[6].

Respiratory Protection

Work should be performed in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

To prevent inhalation of any

aerosols or fine particles,

which may cause respiratory

tract irritation[1][6].

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is crucial for the safe handling of MitoE10.

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary PPE and ensure it is in good condition.

Prepare all required equipment and reagents before handling the compound.
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Have an emergency eyewash station and safety shower readily accessible[3].

Handling:

Conduct all weighing and solution preparation within the chemical fume hood to minimize

inhalation exposure[7].

Avoid generating dust or aerosols.

Use dedicated spatulas and glassware.

Keep the container tightly closed when not in use[1][6].

Storage:

Store MitoE10 in a dry, dark place.

For short-term storage (days to weeks), maintain a temperature of 0 - 4°C.

For long-term storage (months to years), store at -20°C.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing[1][3]. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally[1][3]. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen[1][3].

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water[1][3]. Seek immediate medical attention.

Disposal Plan
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All waste containing MitoE10 must be treated as hazardous chemical waste and disposed of

according to institutional and local regulations.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a

dedicated, clearly labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions) in a separate, sealed, and clearly labeled

hazardous waste container.

Do not mix with other waste streams unless compatible.

Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name

"MitoE10".

List all constituents of any solutions.

Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company[8].

Do not pour any MitoE10 solutions down the drain[6].
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MitoE10 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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